4-Chloro-2-[(4-methylbenzyl)amino]-1,3-thiazole-5-carbonitrile

• IUPAC Name: 4-chloro-2-[(4-methylphenyl)methylamino]-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C12H10ClN3S/c1-8-2-4-9(5-3-8)7-15-12-16-11(13)10(6-14)17-12/h2-5H,7H2,1H3,(H,15,16)
• InChI Key: QMRKMASNJZQATL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC(=C(S2)C#N)Cl
• Molecular Formula: C12H10ClN3S
• Molecular Weight: 263.75 g/mol

Description

The compound “4-Chloro-2-[(4-methylbenzyl)amino]-1,3-thiazole-5-carbonitrile” is a complex organic molecule that contains several functional groups. It has a thiazole ring, which is a type of heterocyclic compound that contains both sulfur and nitrogen in the ring. The thiazole ring is substituted with a chlorine atom, a methylbenzylamino group, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thiazole ring, followed by the addition of the substituents. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, the chlorine atom, the methylbenzylamino group, and the carbonitrile group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the chlorine atom might be replaced in a nucleophilic substitution reaction, or the carbonitrile group might react in a nucleophilic addition reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be influenced by its molecular structure and the nature of its functional groups.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Thiazole Derivatives : 4-Chloro-2-[(4-methylbenzyl)amino]-1,3-thiazole-5-carbonitrile can be involved in the synthesis of various thiazole derivatives. For instance, the conversion of [(4-chloro-5H-1,2,3-dithiazol-5-ylidene)amino]azines into azine fused thiazole-2-carbonitriles has been described, providing a route to heteroazine fused thiazole-2-carbonitriles starting from specific salts and ortho- or para-chloro substituted meta-aminoazines (Koutentis, Koyioni, & Michaelidou, 2013).

• Reactivity and Transformation : Research on the reactivity of certain thiazole compounds towards different chemical reagents has led to the formation of various thiazole, pyrano[2,3-d]thiazole, and thiazolo[4,5-d]thiazole derivatives. This includes the study of compounds derived from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (Mohareb, Abdallah, & Ahmed, 2017).

• Synthesis of Substituted Thiazoles : A method for synthesizing substituted 4-amino-1,3-thiazoles has been developed, starting from N-nitro-amidino-dithiocarbamates and α-halogen-carbonyl compounds or chloracetonitrile, leading to the formation of adequate bis(1,3-thiazolyl)ketones (Evers, 1985).

Molecular Structure and Crystallography

• Crystal and Molecular Structure Analysis : The molecular structure of certain thiazole derivatives, such as 5-amino-1-(2-chloro-ethyl)-1H-pyrazole-4-carbonitrile, has been analyzed. This involves studying the crystal structure and intermolecular interactions, which can be essential for understanding the properties and applications of these compounds (Fathima et al., 2014).

Miscellaneous Applications

• Corrosion Inhibition Studies : Pyranopyrazole derivatives, including those related to thiazole carbonitriles, have been investigated for their potential as corrosion inhibitors for mild steel in acidic solutions. This research includes the evaluation of inhibition efficiency, adsorption behavior, and theoretical studies of the inhibitors (Yadav, Gope, Kumari, & Yadav, 2016).

• Antimicrobial Agents Synthesis : Thiazolyl chalcones and their derivatives have been synthesized, demonstrating significant potency as antimicrobial agents. This includes compounds like 2-amino-6-(2-amino-4-methyl-1,3-thiazol-5-yl)-4-aryl-4H-pyran-3-carbonitrile, showing the relevance of thiazole derivatives in medicinal chemistry (Venkatesan & Maruthavanan, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile compound, it might pose a risk of inhalation. If it’s a strong acid or base, it might pose a risk of burns.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.